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Compound of Interest

Compound Name: 5-Isopropyl-3-methylphenol

Cat. No.: B155287

Introduction: Unveiling a Niche Phenolic for
Sensory Innovation

In the vast palette of molecules available to flavorists and perfumers, phenols represent a class
of aromatic compounds renowned for their potent and distinctive sensory characteristics, often
described as medicinal, smoky, and spicy. Within this family, 5-Isopropyl-3-methylphenol
(CAS No. 3228-03-3) emerges as a specialty chemical with unique potential.[1][2] Unlike its
more ubiquitous isomers, thymol and carvacrol, 5-Isopropyl-3-methylphenol is less prevalent
in nature, making it a valuable tool for synthetic and creative applications.[3][4]

This guide serves as a comprehensive technical resource for researchers and product
developers. It moves beyond a simple recitation of properties to provide a Senior Application
Scientist's perspective on its practical application, grounded in established chemical principles
and analytical validation. We will explore its role not just as a direct sensory contributor but,
more critically, as a versatile synthetic intermediate for crafting novel flavor and fragrance
ingredients. The structural uniqgueness of 5-Isopropyl-3-methylphenol, with its specific meta-
substitution pattern, offers distinct steric and electronic properties that can be exploited to
achieve sensory profiles unattainable with other phenolic isomers.

Physicochemical & Sensory Profile

A thorough understanding of a material's fundamental properties is the bedrock of successful
application. 5-Isopropyl-3-methylphenol is a colorless liquid characterized by a phenolic
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framework that imparts woody and spicy aromas. Its solubility in organic solvents and limited
aqueous solubility are key considerations for its incorporation into various matrices.

Property Value Source(s)
CAS Number 3228-03-3 [1]
m-Cymen-5-ol, 3-Isopropyl-5-
Synonyms [1]
methylphenol
Molecular Formula C10H140 [5]
Molecular Weight 150.22 g/mol [1][5]
Appearance Colorless liquid
Sensory Profile Woody, Spicy, Phenolic
N Limited in water; soluble in
Solubility ]
organic solvents (e.g., ethanol)
Store at 2-8°C in amber glass,
Storage protected from light and

oxidation

Part 1: Application in Fragrance Chemistry

The primary value of 5-Isopropyl-3-methylphenol in modern perfumery lies in its function as a
versatile building block, or synthetic intermediate. While its intrinsic woody-spicy character can
be used as a minor modifier, its true potential is unlocked through chemical derivatization,
allowing for the creation of novel captive aroma chemicals. The hydroxyl group is a prime
reaction site for transformations like etherification and esterification, which can dramatically
alter the olfactory profile by increasing molecular weight and modifying polarity.

Protocol 1: Synthesis of a Novel Woody-Amber
Aroma Chemical via Etherification

This protocol details a hypothetical Williamson ether synthesis to convert 5-Isopropyl-3-
methylphenol into a novel ether, potentially shifting its sensory profile from a sharp phenolic to
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a softer, more substantive woody-amber character. The choice of an alkylating agent with a
branched or cyclic structure is deliberate, aiming to increase molecular complexity and
substantivity on the skin.

Objective: To transform the phenolic starting material into a novel fragrance ether (5-
(allyloxy)-1-isopropyl-3-methylbenzene) to modify and enhance its olfactory properties.

Materials:

e 5-Isopropyl-3-methylphenol (98%+ purity)

e Sodium hydride (60% dispersion in mineral oil)

e Allyl bromide

e Anhydrous Tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride (NH4Cl) solution
o Diethyl ether

e Magnesium sulfate (anhydrous)

o Rotary evaporator, magnetic stirrer, heating mantle, condenser, dropping funnel, separatory
funnel

Thin Layer Chromatography (TLC) plates (silica gel)
Step-by-Step Methodology:

e Reaction Setup: Under an inert atmosphere (e.g., nitrogen), add sodium hydride (1.2
equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir
bar, condenser, and dropping funnel. Add anhydrous THF to create a slurry.

» Deprotonation (Alkoxide Formation): Dissolve 5-Isopropyl-3-methylphenol (1.0 equivalent)
in anhydrous THF and add it dropwise to the sodium hydride slurry at 0°C. Causality: This is
a classic acid-base reaction. The strongly basic hydride ion deprotonates the acidic phenolic
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hydroxyl group to form a sodium phenoxide intermediate. This nucleophilic alkoxide is
essential for the subsequent substitution reaction.

Nucleophilic Substitution (Ether Formation): After stirring for 30 minutes, add allyl bromide
(1.1 equivalents) dropwise to the reaction mixture. Allow the reaction to warm to room
temperature and then gently reflux for 4-6 hours. Causality: The generated phenoxide
attacks the electrophilic carbon of the allyl bromide in an Sn2 reaction, displacing the
bromide and forming the desired ether linkage.

Reaction Monitoring: Monitor the reaction's progress using TLC, comparing the reaction
mixture to a spot of the starting material. The disappearance of the starting phenol and the
appearance of a new, less polar spot indicates a successful reaction.

Workup: Cool the reaction to 0°C and cautiously quench by the slow addition of saturated
agueous NHa4ClI solution to neutralize any remaining sodium hydride.

Extraction: Transfer the mixture to a separatory funnel and extract three times with diethyl
ether. Combine the organic layers. Causality: The desired ether product is significantly more
soluble in the organic solvent (diethyl ether) than in the aqueous phase, allowing for its
efficient separation from inorganic salts.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent using a rotary evaporator.

Final Purification: Purify the crude product via column chromatography on silica gel to yield
the pure 5-(allyloxy)-1-isopropyl-3-methylbenzene.

Characterization: Confirm the structure of the final product using analytical techniques such
as GC-MS and NMR spectroscopy. Conduct sensory evaluation on a smelling strip at various
dilutions in ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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